Cas no 2171238-57-4 ((2R)-2-amino-3-(4-methylthiophen-3-yl)propanoic acid)

• Product Name: (2R)-2-amino-3-(4-methylthiophen-3-yl)propanoic acid
• CAS No: 2171238-57-4
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 5985103
• PubChem ID: 165791737
• Update Time: 2025-05-22

(2R)-2-amino-3-(4-methylthiophen-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-3-(4-methylthiophen-3-yl)propanoic acid
• 2171238-57-4
• EN300-1297346

• Inchi： 1S/C8H11NO2S/c1-5-3-12-4-6(5)2-7(9)8(10)11/h3-4,7H,2,9H2,1H3,(H,10,11)/t7-/m1/s1
• InChI Key： IIMHIVLMKJYCIX-SSDOTTSWSA-N
• SMILES： S1C=C(C)C(=C1)C[C@H](C(=O)O)N

Computed Properties

• Exact Mass: 185.05104977g/mol
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 91.6Ų

Additional information on (2R)-2-amino-3-(4-methylthiophen-3-yl)propanoic acid

Introduction to (2R)-2-amino-3-(4-methylthiophen-3-yl)propanoic acid (CAS No. 2171238-57-4)

Chemical Structure and Properties: (2R)-2-amino-3-(4-methylthiophen-3-yl)propanoic acid, with CAS No. 2171238-57-4, is a chiral compound characterized by its amino acid backbone and a substituted thiophene moiety. The molecule consists of a propanoic acid chain with an amino group attached to the second carbon, which is also connected to a 4-methylthiophen-3-yl group. This unique structure imparts the compound with interesting chemical and biological properties, making it a subject of interest in various research fields.

Synthesis and Characterization: The synthesis of (2R)-2-amino-3-(4-methylthiophen-3-yl)propanoic acid involves multi-step organic reactions, including nucleophilic substitutions and stereoselective reductions. Recent advancements in asymmetric synthesis have enabled the efficient preparation of this compound with high enantiomeric purity. Researchers have employed techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize its structure and confirm its stereochemistry.

Biological Activity: Studies on (2R)-2-amino-3-(4-methylthiophen-3-yl)propanoic acid have revealed its potential as a bioactive molecule. In vitro assays have demonstrated its ability to modulate enzyme activity, particularly in pathways related to neurodegenerative diseases. For instance, research published in 2023 highlighted its inhibitory effects on beta-secretase, an enzyme implicated in Alzheimer's disease pathogenesis. This finding underscores the compound's potential as a lead molecule for drug development.

Pharmacokinetics and Toxicology: Preclinical studies on (2R)-2-amino-3-(4-methylthiophen-3-yl)propanoic acid have provided insights into its pharmacokinetic profile. The compound exhibits moderate oral bioavailability and displays a favorable safety profile in acute toxicity studies. These results suggest that it could be further developed into an orally administered therapeutic agent.

Applications in Drug Discovery: The unique combination of amino acid functionality and thiophene substituent in (2R)-2-amino-3-(4-methylthiophen-3-yl)propanoic acid makes it an attractive candidate for drug discovery programs targeting central nervous system disorders. Its ability to cross the blood-brain barrier and interact with key therapeutic targets positions it as a promising lead compound for treating conditions such as epilepsy, Parkinson's disease, and Huntington's disease.

Recent Research Highlights: Recent studies have explored the potential of (2R)-2-amino-3-(4-methylthiophen-3-yl)propanoic acid as a modulator of ion channels, particularly voltage-gated sodium channels. This property could be leveraged to develop novel anticonvulsant agents with improved efficacy and reduced side effects compared to current therapies.

Conclusion: (2R)-2-amino-3-(4-methylthiophen-3-y